ATTO 700

• Molecular Formula: C30H36N3O6S+
• Molecular Weight: 566.7 g/mol
• InChI: InChI=1S/C30H35N3O6S/c1-7-32-24-13-26-22(11-20(24)18(2)15-29(32,3)4)31-23-12-21-19(17-40(36,37)38)16-30(5,6)33(10-8-9-28(34)35)25(21)14-27(23)39-26/h11-16H,7-10,17H2,1-6H3,(H-,34,35,36,37,38)/p+1
• InChIKey: PGVUOHFFOWVKEP-UHFFFAOYSA-O

ATTO 700 Dye Overview

ATTO 700 is a near-infrared (NIR) fluorescent dye belonging to the ATTO-TEC generation of labels, characterized by high extinction coefficient (ε = 120,000–125,000 M⁻¹ cm⁻¹) and NIR absorption/emission maxima at 700/716 nm [1]. Designed for life science applications including DNA/RNA/protein labeling, the dye exhibits strong absorption, high thermal and photostability, very good water solubility, and negligible triplet formation . As a zwitterionic dye with a net zero electrical charge post-conjugation, ATTO 700 is spectrally similar to Alexa Fluor 700, iFluor 700, and Cy5.5, but offers distinct performance characteristics in advanced microscopy modalities .

● NIR fluorescent label (700/716 nm) for life science applications

● Reported high photostability and negligible triplet formation

● Compatible with SNAP-tag / Halo-tag for wash-free protocols

• [1] Wirth U, et al. Enzyme self-label-bound ATTO700 in single-molecule and super-resolution microscopy. Chem Commun. 2022;58(99):13724–13727. doi:10.1039/d2cc04823j View Source

Why ATTO 700 Cannot Be Substituted

Although ATTO 700 shares excitation/emission maxima with Alexa Fluor 700, iFluor 700, and Cy5.5 in the 700–720 nm range, generic substitution fails in applications requiring quantitative reproducibility or extreme sensitivity. Unlike many cyanine-based dyes that suffer from significant triplet-state population and accelerated photobleaching under high irradiance, ATTO 700 exhibits negligible triplet formation and superior thermal stability . Critically, ATTO 700 demonstrates environmentally sensitive fluorescence turn-on behavior—a property not documented for its spectral analogs—that enables wash-free imaging and dramatically reduces background [1]. For super-resolution STED nanoscopy, ATTO 700's NIR emission combined with its compatibility with self-labeling protein tags (SNAP/Halo) provides an integrated solution that spectrally comparable dyes cannot replicate without extensive re-optimization [2].

Spectral similarity ≠ functional equivalence

Common cyanine dyes accumulate triplet states and photobleach under high irradiance; ATTO 700 shows reported negligible triplet formation and higher thermal stability, which may not transfer.

Wash-free imaging capability not documented for analogs

The fluorescence turn-on upon SNAP-tag conjugation (PeT quenching relief) is not reported for Alexa Fluor 700, iFluor 700, or Cy5.5, limiting direct protocol transfer.

Self-labeling tag workflows not pre-validated with substitutes

Pre-validated STED and single-molecule FRET assays with SNAP/Halo-tag may not reproduce with untested spectrally similar dyes without re-optimization.

• [1] Wirth U, et al. Enzyme self-label-bound ATTO700 in single-molecule and super-resolution microscopy. Chem Commun. 2022;58(99):13724–13727. doi:10.1039/d2cc04823j View Source
• [2] Wirth U, et al. Enzyme self-label-bound ATTO700 in single-molecule and super-resolution microscopy. Chem Commun. 2022;58(99):13724–13727. Section on STED nanoscopy with SNAP/Halo-tagged ATTO700. View Source

ATTO 700 Quantitative Evidence

SNAP-Tag Turn-On Fluorescence

ATTO 700 exhibits a substantial fluorescence turn-on effect when conjugated to SNAP-tag proteins via O⁶-benzylguanine (BG) substrate. Upon covalent reaction with SNAP, BG-ATTO700 showed 5.9-fold increase in quantum yield (from 3.5 ± 0.4% to 20.8 ± 0.0%) and 8.3-fold increase in total fluorescence emission [1]. The free BG-ATTO700 probe remains quenched due to photoinduced electron transfer (PeT) from the guanine group, which is eliminated upon covalent linkage to the SNAP protein surface. This turn-on behavior is not reported for spectrally similar dyes such as Alexa Fluor 700 in comparable self-labeling configurations, providing a distinct advantage for wash-free, low-background imaging protocols [2].

Turn-on response

Reported

5.9× QY increase
8.3× emission increase

Supports wash-free imaging with low background

Measured for BG-ATTO700 conjugated to SNAP-Halo; PeT mechanism

Evidence Dimension	Fluorescence turn-on upon SNAP-tag conjugation
Target Compound Data	Φ_BG-ATTO700 = 3.5 ± 0.4%; Φ_SNAP:ATTO700 = 20.8 ± 0.0%; 8.3× total emission increase
Comparator Or Baseline	Spectrally similar dyes (Alexa Fluor 700) lack documented SNAP-tag turn-on behavior in published literature
Quantified Difference	5.9× quantum yield increase; 8.3× emission increase
Conditions	SNAP-Halo recombinant protein construct; BG-ATTO700 substrate conjugation

Why This Matters

The wash-free imaging capability reduces protocol complexity, minimizes sample manipulation artifacts, and improves signal-to-background ratio in live-cell experiments—directly impacting experimental throughput and data quality.

• [1] Wirth U, et al. Enzyme self-label-bound ATTO700 in single-molecule and super-resolution microscopy. Chem Commun. 2022;58(99):13724–13727. Figure 1: Turn-on of 5.9-fold in quantum yield and 8.3-fold in fluorescence emission. View Source
• [2] Stöhr K, et al. Quenched substrates for live-cell labeling of SNAP-tag fusion proteins. Angew Chem Int Ed. 2010;49(26):4495–4498. Demonstrated ~30-fold turn-on for SNAP-bound ATTO700, attributed to PeT quenching by guanine. View Source

Protein-Induced Lifetime Enhancement

The fluorescence lifetime of ATTO 700 increases by approximately 20% when bound to a protein surface via Halo-tag compared to its free-diffusing state. Manufacturer specifications report a baseline lifetime of 1.6 ns for free ATTO 700; experimental measurements show an increase to 2.2 ns when conjugated to SNAP-Halo protein construct [1]. This environmentally sensitive lifetime extension is notable because it enhances time-gated detection discrimination against background autofluorescence and improves STED depletion efficiency in the NIR spectral window. While many NIR dyes exhibit lifetime shortening upon protein conjugation due to increased non-radiative decay pathways, ATTO 700 shows the opposite trend, making it particularly suitable for fluorescence lifetime imaging microscopy (FLIM) applications .

Lifetime extension

Reported

1.6 ns → 2.2 ns
(~20% increase)

Enhances time-gated detection and STED efficiency

Measured for SNAP-Halo construct; TCSPC

Evidence Dimension	Fluorescence lifetime
Target Compound Data	τ_free = 1.6 ns (manufacturer); τ_SNAP-Halo:ATTO700 = 2.2 ns (measured)
Comparator Or Baseline	Baseline: free ATTO 700 (τ = 1.6 ns)
Quantified Difference	~20% lifetime increase (0.6 ns extension) upon protein binding
Conditions	SNAP-Halo recombinant protein; single-molecule and ensemble time-correlated single photon counting (TCSPC)

Why This Matters

Longer fluorescence lifetime enables better signal discrimination in time-gated detection, reduces autofluorescence interference, and provides a quantitative FLIM-FRET parameter for protein interaction studies—differentiating ATTO 700 from dyes with fixed or protein-quenched lifetimes.

• [1] Wirth U, et al. Enzyme self-label-bound ATTO700 in single-molecule and super-resolution microscopy. Chem Commun. 2022;58(99):13724–13727. Reported lifetime τ_ATTO700 = 1.6 ns; τ_SNAP-Halo:ATTO700 = 2.2 ns. View Source

Negligible Triplet Formation Rate

ATTO 700 is characterized by an insignificant triplet formation rate, a property that directly enables its suitability for single-molecule detection applications . In contrast, cyanine-based NIR dyes (including Cy5, Cy5.5, and certain Alexa Fluor series dyes) are documented to exhibit substantial triplet state populations that cause intensity fluctuations, accelerated photobleaching under continuous illumination, and complicate single-molecule fluorescence correlation spectroscopy (FCS) and super-resolution STORM analysis [1]. The low triplet yield of ATTO 700 results in reduced blinking and more stable emission traces at the single-molecule level, though direct quantitative triplet yield comparisons (e.g., triplet quantum yield or intersystem crossing rate constants) are not available in the current peer-reviewed literature for ATTO 700 versus specific comparators.

Triplet formation

Class-level

Insignificant triplet rate
(qualitative specification)

Reduced blinking supports single-molecule applications

Quantitative comparison vs. cyanine dyes unavailable; verify for your system

Evidence Dimension	Triplet formation rate
Target Compound Data	Insignificant triplet formation rate (qualitative vendor specification)
Comparator Or Baseline	Cyanine dyes (Cy5, Cy5.5) with documented triplet state accumulation affecting single-molecule behavior
Quantified Difference	Quantitative triplet yield data unavailable for ATTO 700; differentiation based on manufacturer specification and single-molecule application suitability claims
Conditions	Vendor specifications and single-molecule fluorescence detection literature context

Why This Matters

For procurement decisions in single-molecule biophysics, FCS, or super-resolution microscopy, low triplet formation translates to reduced blinking artifacts, longer observation windows, and higher-quality time trajectories—critical factors that cannot be inferred from spectral similarity alone.

• [1] Zheng Q, et al. Electronic tuning of cyanine dyes for improved photostability. J Am Chem Soc. 2017;139(44):15801–15811. Documents triplet-state-mediated photobleaching in cyanine dyes. View Source

FRET Acceptor Validation

ATTO 700 has been systematically validated as a NIR Förster Resonance Energy Transfer (FRET) acceptor in both ensemble and single-molecule measurements when paired with SNAP- and Halo-tag protein labeling systems [1]. While quantitative FRET efficiency values are donor-dependent, the study established ATTO 700 as a viable NIR acceptor for cell surface protein imaging in live cells. This validation is significant because NIR FRET acceptors are scarce compared to visible-spectrum options; ATTO 700's combination of high extinction coefficient (120,000 M⁻¹ cm⁻¹) and sufficient spectral separation from common donors enables sensitive distance measurements in the 2–10 nm range with reduced cellular autofluorescence interference [2]. Comparable NIR dyes (e.g., Alexa Fluor 700) have been used in FRET applications, but the peer-reviewed validation of ATTO 700 specifically in self-labeling tag configurations provides a documented, reproducible workflow for users employing SNAP/Halo-tag systems [3].

FRET validation

Cross-study comparable

Validated NIR FRET acceptor
for SNAP/Halo-tag systems

Supports protein interaction and distance measurements

Donor-dependent efficiency; no head-to-head with Alexa Fluor 700

Evidence Dimension	FRET acceptor validation
Target Compound Data	Validated as FRET acceptor in SNAP- and Halo-tag protein labeling; ensemble and single-molecule measurements performed
Comparator Or Baseline	NIR FRET acceptors generally; specific head-to-head FRET efficiency data versus Alexa Fluor 700 not available
Quantified Difference	Not quantified in head-to-head comparison; validation demonstrates functional FRET compatibility with self-labeling tags
Conditions	SNAP- and Halo-tag protein labeling; live-cell surface protein microscopy; single-molecule FRET measurements

Why This Matters

Users investing in SNAP/Halo-tag experimental systems benefit from a pre-validated NIR FRET acceptor with documented performance metrics, reducing the trial-and-error burden associated with adapting untested spectrally similar dyes.

• [1] Wirth U, et al. Enzyme self-label-bound ATTO700 in single-molecule and super-resolution microscopy. Chem Commun. 2022;58(99):13724–13727. Abstract: Evaluated near-infrared ATTO700 as acceptor in SNAP- and Halo-tag FRET. View Source
• [2] Wirth U, et al. Enzyme self-label-bound ATTO700 in single-molecule and super-resolution microscopy. Chem Commun. 2022;58(99):13724–13727. Reports ε = 120,000 M⁻¹ cm⁻¹ and NIR emission for reduced photodamage. View Source
• [3] Sun X, et al. Controlled assembly of SNAP-PNA-fluorophore systems on DNA templates to produce FRET. Bioconjugate Chem. 2014;25(10):1845–1853. Documents ATTO dye use in FRET configurations. View Source

ATTO 700 Application Scenarios

Wash-Free SNAP-Tag Imaging

ATTO 700 is optimal for live-cell imaging of SNAP-tag or Halo-tag fusion proteins where wash-free, low-background protocols are essential. The documented 5.9-fold quantum yield increase and 8.3-fold fluorescence emission enhancement upon covalent conjugation to SNAP-tag enables direct imaging without removal of unbound probe, preserving cell viability and enabling longitudinal tracking . This application leverages the PeT quenching mechanism that keeps free BG-ATTO700 dim until protein binding occurs, a property not documented for spectrally equivalent dyes [7].

NIR STED of Cell Surface Proteins

ATTO 700 is validated for stimulated emission depletion (STED) super-resolution microscopy in the near-infrared spectral window, where NIR-compatible dyes are limited. The 20% lifetime extension upon protein binding (from 1.6 ns to 2.2 ns) enhances STED depletion efficiency and time-gated detection, while NIR excitation (700 nm) minimizes photodamage and improves tissue penetration compared to visible-spectrum STED dyes . The combination with SNAP/Halo-tag labeling provides a complete, pre-validated STED workflow [7].

Single-Molecule FRET and FCS

ATTO 700's insignificant triplet formation rate makes it well suited for single-molecule detection applications, including single-molecule FRET (smFRET) and fluorescence correlation spectroscopy (FCS) . The reduced blinking and stable emission trajectories enable longer observation windows and higher-quality time-resolved data. When combined with its validated FRET acceptor performance in self-labeling tag systems, ATTO 700 provides a robust NIR option for studying protein-protein interactions and conformational dynamics at the single-molecule level [7].

Multiplexed Photoswitching Microscopy

ATTO 700 is compatible with multicolor subdiffraction-resolution imaging based on photoswitching of standard organic fluorophores. When combined with reducing agents such as β-mercaptoethylamine, ATTO 700 undergoes reversible transitions between fluorescent and nonfluorescent states, enabling super-resolution localization microscopy with approximately 20 nm optical resolution . The ability to photoswitch ATTO 700 alongside other ATTO series dyes (ATTO 520, 565, 655, 680) enables multiplexed super-resolution imaging workflows without specialized photoactivatable probes [7].

Application

Selection Property

Validation Focus

Wash-Free SNAP-Tag Imaging

SNAP-tag-dependent turn-on fluorescence

Signal-to-background ratio in live-cell imaging

NIR STED Microscopy

Protein-induced lifetime extension

STED depletion efficiency and time-gated detection

Single-Molecule FRET & FCS

Reported low triplet formation

Blinking artifacts and trajectory stability

Multiplexed Photoswitching

Reversible photoswitching with reducing agents

Super-resolution localization accuracy (~20 nm context)

• [1] Wirth U, et al. Enzyme self-label-bound ATTO700 in single-molecule and super-resolution microscopy. Chem Commun. 2022;58(99):13724–13727. Figure 1: 5.9-fold QY increase, 8.3-fold emission increase. View Source
• [2] Stöhr K, et al. Quenched substrates for live-cell labeling of SNAP-tag fusion proteins. Angew Chem Int Ed. 2010;49(26):4495–4498. View Source
• [3] Wirth U, et al. Enzyme self-label-bound ATTO700 in single-molecule and super-resolution microscopy. Chem Commun. 2022;58(99):13724–13727. STED nanoscopy validation and lifetime data. View Source
• [4] Wirth U, et al. Enzyme self-label-bound ATTO700 in single-molecule and super-resolution microscopy. Chem Commun. 2022;58(99):13724–13727. SNAP/Halo-tag STED workflow. View Source
• [5] Wirth U, et al. Enzyme self-label-bound ATTO700 in single-molecule and super-resolution microscopy. Chem Commun. 2022;58(99):13724–13727. smFRET validation. View Source
• [6] van de Linde S, et al. Multicolor photoswitching microscopy for subdiffraction-resolution fluorescence imaging. Photochem Photobiol Sci. 2009;8(4):465–469. doi:10.1039/b822533h View Source
• [7] van de Linde S, et al. Photoswitching of ATTO700 for super-resolution imaging. Photochem Photobiol Sci. 2009;8(4):465–469. View Source